Cas no 36157-40-1 (1-(2,5-dichlorothiophen-3-yl)ethan-1-one)

36157-40-1 structure
Product Name:1-(2,5-dichlorothiophen-3-yl)ethan-1-one
CAS No:36157-40-1
Molecular Formula:C6H4OSCl2
Molecular Weight:195.06636
MDL:MFCD00014522
CID:54544
PubChem ID:118920
1-(2,5-dichlorothiophen-3-yl)ethan-1-one Properties
Names and Identifiers
-
- 1-(2,5-Dichlorothiophen-3-yl)ethanone
- 2,5-Dichloro-3-thienyl methyl ketone
- 1-(2,5-Dichloro-3-thienyl)ethan-1-one
- 3-Acetylthiophene
- METHYL 3-THIENYL KETONE
- 1-(3-THIENYL)ETHANONE
- 1-(3-Thienyl)-1-ethanone
- 1-Thiophen-3-yl-ethanone
- 3-Acetylthiophen
- Ethanone,1-(3-thienyl)-
- Ketone, methyl 3-thienyl
- 3-Acetyl
- 1-thien-3-ylethanone
- 3-Acetyl-2,5-dichlorothiophene
- 1-(2,5-dichlorothiophen-3-yl)ethan-1-one
- EN300-13118
- BIDD:GT0097
- AKOS000276629
- AC-6966
- CS-W010632
- 1-(2,5-dichloro-3-thienyl)-1-ethanone
- AMY23244
- 1-(2,5-dichlorothien-3-yl)ethan-1-one
- MFCD00014522
- A6273
- SCHEMBL542159
- 1-(2,5-Dichloro-3-thienyl)ethanone #
- Z89265801
- F0001-2738
- InChI=1/C6H4Cl2OS/c1-3(9)4-2-5(7)10-6(4)8/h2H,1H3
- NS00029985
- CHEBI:194727
- Ethanone, 1-(2,5-dichloro-3-thienyl)-
- P10027
- SY034796
- GYFDNIRENHZKGR-UHFFFAOYSA-
- PB47335
- 1-(2,5-Dichloro-thiophen-3-yl)-ethanone
- 3-Acetyl-2,5-dichlorothiophene, 98%
- DTXSID60189724
- QRT2T98QV7
- 7M-751
- A1182
- 36157-40-1
- EINECS 252-893-3
- FT-0614876
- 1-(2,5-Dichloro-3-thienyl)ethanone
- DB-048925
- STK427054
-
- MDL: MFCD00014522
- InChIKey: GYFDNIRENHZKGR-UHFFFAOYSA-N
- Inchi: 1S/C6H4Cl2OS/c1-3(9)4-2-5(7)10-6(4)8/h2H,1H3
- SMILES: CC(=O)C1=C(Cl)SC(=C1)Cl
- BRN: 121288
Computed Properties
- Exact Mass: 193.935991g/mol
- Surface Charge: 0
- XLogP3: 3.2
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 1
- Monoisotopic Mass: 193.935991g/mol
- Monoisotopic Mass: 193.935991g/mol
- Topological Polar Surface Area: 45.3Ų
- Heavy Atom Count: 10
- Complexity: 151
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- Tautomer Count: 2
- Surface Charge: 0
Experimental Properties
- LogP: 3.25750
- PSA: 45.31000
- Refractive Index: 1.575
- Boiling Point: 122°C/6mmHg(lit.)
- Melting Point: 38.0 to 41.0 deg-C
- Flash Point: Fahrenheit: 235.4 ° f
Celsius: 113 ° c - Color/Form: Powder
- Solubility: Not determined
- Density: 1.4514 (estimate)
1-(2,5-dichlorothiophen-3-yl)ethan-1-one Security Information
-
Symbol:
- WGK Germany:3
- Safety Term:S22;S26;S36/37/39
- Safety Instruction: S26-S36-S36/37/39-S22-S36/37
- Risk Phrases:R20/21/22; R36/37/38
-
Dangerous goods sign:
- Hazardous Material transportation number:NONH for all modes of transport
- Hazard Statement: H302,H312,H315,H319,H332,H335
- Warning Statement: P261,P280,P305+P351+P338
- Prompt:warning
- Storage Condition:(BD3237)
- Risk Phrases: 20/21/22-36/37/38
- Signal Word:Warning
1-(2,5-dichlorothiophen-3-yl)ethan-1-one Customs Data
- HS CODE:29349990
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-(2,5-dichlorothiophen-3-yl)ethan-1-one Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P003J9Q-5g |
1-(2,5-Dichlorothiophen-3-yl)ethanone |
36157-40-1 | 98% | 5g |
$9.00 | 2025-02-20 | |
A2B Chem LLC | AB64142-5g |
3-Acetyl-2,5-dichlorothiophene |
36157-40-1 | 98% | 5g |
$9.00 | 2024-04-20 | |
Aaron | AR003JI2-5g |
1-(2,5-Dichlorothiophen-3-yl)ethanone |
36157-40-1 | 98% | 5g |
$5.00 | 2025-01-22 | |
Ambeed | A720498-5g |
3-Acetyl-2,5-dichlorothiophene |
36157-40-1 | 98% | 5g |
$11.0 | 2025-02-26 | |
Apollo Scientific | OR22717-25g |
1-(2,5-Dichlorothien-3-yl)ethan-1-one |
36157-40-1 | 25g |
£16.00 | 2025-02-19 | ||
City Chemical | 1224CC-25GM |
3-Acetyl-2,5-dichlorothiophene |
36157-40-1 | 25gm |
$371.51 | 2023-09-19 | ||
Enamine | EN300-13118-0.05g |
1-(2,5-dichlorothiophen-3-yl)ethan-1-one |
36157-40-1 | 95% | 0.05g |
$19.0 | 2023-05-01 | |
eNovation Chemicals LLC | D404595-100g |
3-Acetyl-2,5-dichlorothiophene |
36157-40-1 | 97% | 100g |
$200 | 2021-10-20 | |
Fluorochem | 001362-1g |
3-Acetyl-2,5-dichlorothiophene |
36157-40-1 | 98% | 1g |
£10.00 | 2022-03-29 | |
Key Organics Ltd | 7M-751-1MG |
1-(2,5-dichloro-3-thienyl)-1-ethanone |
36157-40-1 | >95% | 1mg |
£37.00 | 2025-02-09 |
1-(2,5-dichlorothiophen-3-yl)ethan-1-one Suppliers
Hubei Fangde New Material Co., Ltd
(CAS:36157-40-1)
MR./MRS.:YANG QIN
Phone:18086096695
Email:1462312301@qq.com
Changsha Chemoway Imp&Exp Co.,Ltd
(CAS:36157-40-1)
MR./MRS.:JU JING LI
Phone:18942506900
Email:492657010@qq.com
Qingdao Kingway Pharmtech Co.,Ltd.
(CAS:36157-40-1)
MR./MRS.:LI JING LI
Phone:13918827946
Email:m.xiaoyan@kingwaypharm.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:36157-40-1)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
(CAS:36157-40-1)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
SHANG HAI LI CHEN SHANG MAO Co., Ltd.
(CAS:36157-40-1)
MR./MRS.:XU NV SHI
Phone:15221998634
Email:1986399151@qq.com
1-(2,5-dichlorothiophen-3-yl)ethan-1-one Related Literature
-
Qin Ai Wong,Ching Kheng Quah,Xin Ai Wong,Yip-Foo Win,Huey Chong Kwong,Parutagouda Shankaragouda Patil,Neelamma B. Gummagol,Venugopal Rao S. Phys. Chem. Chem. Phys. 2022 24 21927
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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:36157-40-1)3-Acetyl-2,5-dichlorothiophene

Purity:99.9%
Quantity:200kg
Price($):discuss personally
Amadis Chemical Company Limited
(CAS:36157-40-1)1-(2,5-dichlorothiophen-3-yl)ethan-1-one

Purity:99%
Quantity:500g
Price($):161.0